Cas no 879132-46-4 (1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrrolo[2,3-b]pyridine)

1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrrolo[2,3-b]pyridine structure
879132-46-4 structure
Product Name:1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrrolo[2,3-b]pyridine
CAS No:879132-46-4
MF:C13H20N2OSi
MW:248.396203994751
MDL:MFCD20126209
CID:835745
PubChem ID:58431351
Update Time:2024-10-26

1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridine
    • 1-{[(2-Trimethylsilyl)ethoxy]methyl}-1H-pyrrolo[2,3-b]pyridine
    • 1-{[2-(Trimethylsilyl)ethoxy]methyl}-1H-pyrrolo[2,3-b]pyridine
    • JYIGYTWAYATZEO-UHFFFAOYSA-N
    • 2999AH
    • SB10483
    • PB38971
    • (2-(trimethylsilyl)ethoxy)methyl-1H-pyrrolo[2,3-b]pyridine
    • trimethyl-[2-(pyrrolo[2,3-b]pyridin-1-ylmethoxy)ethyl]silane
    • 1-(2-Trimethylsilylethoxymethyl)-1H-pyrrolo[2,3-b]pyridine
    • 1-(2-trimethylsilanyl-ethoxymethyl)-1H-pyrrol
    • 1-[[2-(Trimethylsilyl)ethoxy]methyl]-1H-pyrrolo[2,3-b]pyridine (ACI)
    • 1-[(2-Trimethylsilylethoxy)methyl]-1H-pyrrolo[2,3-b]pyridine
    • 1-(2-trimethylsilanyl-ethoxymethyl)-1H-pyrrolo[2,3-b]pyridine
    • MFCD20126209
    • SCHEMBL260250
    • 1-{[2-(Trimethylsilyl)ethoxyl]methyl}-1H-pyrrolo[2,3-b]pyridine
    • DA-01724
    • CS-M0144
    • SY094967
    • 1-{[2-(TRIMETHYLSILYL)ETHOXY]METHYL}PYRROLO[2,3-B]PYRIDINE
    • P12698
    • AKOS021982644
    • 879132-46-4
    • AS-51447
    • 1-[[2-(Trimethylsilyl)ethoxy]methyl]-7-azaindole
    • 1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrrolo[2,3-b]pyridine
    • MDL: MFCD20126209
    • Inchi: 1S/C13H20N2OSi/c1-17(2,3)10-9-16-11-15-8-6-12-5-4-7-14-13(12)15/h4-8H,9-11H2,1-3H3
    • InChI Key: JYIGYTWAYATZEO-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CN2COCC[Si](C)(C)C)C=CC=1

Computed Properties

  • Exact Mass: 248.134489800g/mol
  • Monoisotopic Mass: 248.134489800g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27

1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrrolo[2,3-b]pyridine Pricemore >>

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1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrrolo[2,3-b]pyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  35 min, 0 °C
1.2 16 h, rt; rt → 0 °C
1.3 Reagents: Water
Reference
Conformationally Constrained ortho-Anilino Diaryl Ureas: Discovery of 1 (2-(1'-Neopentylspiro[indoline-3,4'-piperidine]-1-yl)phenyl)-3-(4-(trifluoromethoxy)phenyl)urea, a Potent, Selective, and Bioavailable P2Y1 Antagonist
Qiao, Jennifer X.; et al, Journal of Medicinal Chemistry, 2013, 56(22), 9275-9295

1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrrolo[2,3-b]pyridine Raw materials

1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrrolo[2,3-b]pyridine Preparation Products

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